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Compound of Interest

Compound Name: Cannabidiolic acid

Cat. No.: B030105 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cannabidiolic acid (CBDA) is the acidic precursor to cannabidiol (CBD) and is a prominent

cannabinoid in many hemp cultivars.[1] Growing research into the therapeutic potential of

CBDA necessitates reliable and robust methods for its isolation in a pure form. This document

provides a detailed protocol for the isolation of high-purity CBDA from hemp extract,

encompassing extraction, winterization, and purification steps. The methodologies are

designed to minimize the decarboxylation of CBDA to CBD, a common challenge during

processing.

Overall Workflow
The isolation of pure CBDA from hemp biomass is a multi-step process that begins with the

extraction of cannabinoids, followed by purification to remove unwanted compounds, and

culminates in the isolation of pure CBDA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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